Technisches Handbuch zu Styrol-Acrylnitril (SAN): Ein umfassender Leitfaden zu den physikalischen und chemischen Eigenschaften
Technisches Handbuch zu Styrol-Acrylnitril (SAN): Ein umfassender Leitfaden zu den physikalischen und chemischen Eigenschaften
Für Forscher, Wissenschaftler und Fachleute in der Produktentwicklung
Dieses technische Handbuch bietet eine detaillierte Untersuchung der physikalischen und chemischen Eigenschaften von Styrol-Acrylnitril (SAN), einem weit verbreiteten thermoplastischen Copolymer. SAN ist bekannt für seine Transparenz, Steifigkeit und gute chemische Beständigkeit, was es zu einem Material der Wahl für eine Vielzahl von Anwendungen macht.[1][2] Dieses Dokument fasst quantitative Daten in übersichtlichen Tabellen zusammen, beschreibt detaillierte Versuchsprotokolle zur Charakterisierung seiner Eigenschaften und visualisiert grundlegende chemische Strukturen und Prozesse.
Chemische Struktur und Synthese
Styrol-Acrylnitril ist ein Copolymer, das typischerweise aus 70 % Styrol und 30 % Acrylnitril besteht, obwohl Produkte mit einem Acrylnitrilgehalt von 19 % bis 35 % auf dem europäischen Markt erhältlich sind.[1][3] Die Styrolkomponente verleiht dem Polymer Transparenz, Steifigkeit und gute Verarbeitbarkeit, während der Acrylnitrilanteil die chemische und thermische Beständigkeit erhöht.[4]
Die Synthese von SAN erfolgt durch radikalische Kettenpolymerisation.[1] Bei diesem Verfahren werden Radikale erzeugt, die die Doppelbindungen der Styrol- und Acrylnitril-Monomere angreifen und so eine wachsende Polymerkette initiieren. Der Prozess setzt sich fort, bis Abbruchreaktionen die Polymerisation beenden.
Abbildung 1: Vereinfachtes Schema der radikalischen Copolymerisation von Styrol und Acrylnitril zu SAN.
Abbildung 2: Chemische Struktur von Styrol-Acrylnitril (SAN).
Physikalische und Mechanische Eigenschaften
SAN weist im Vergleich zu reinem Polystyrol eine höhere Festigkeit, Härte, Kratzfestigkeit und thermische Beständigkeit auf.[1][3][5][6][7] Es ist ein transparenter Kunststoff mit hoher Lichtdurchlässigkeit.[5][7]
Tabelle 1: Allgemeine physikalische und mechanische Eigenschaften von SAN
| Eigenschaft | Wert | Einheit | Prüfnorm |
| Dichte | 1,08 | g/cm³ | ISO 1183 |
| Lichttransmission (bei 1 mm Wandstärke) | > 90 | % | - |
| Brechungsindex | 1,56 | - | ISO 489 |
| Zug-E-Modul | 3800 | MPa | ISO 527-1 |
| Streckspannung | 72 | MPa | ISO 527-1,2 |
| Bruchdehnung | 2,5 | % | - |
| Wasseraufnahme | 0,2 | % | ASTM D570 |
Hinweis: Die angegebenen Werte sind typische Werte und können je nach spezifischer Sorte und Verarbeitung variieren.
Thermische Eigenschaften
SAN besitzt eine gute Wärmeformbeständigkeit, die es für Anwendungen bei erhöhten Temperaturen geeignet macht.[6]
Tabelle 2: Thermische Eigenschaften von SAN
| Eigenschaft | Wert | Einheit | Prüfnorm |
| Wärmeformbeständigkeitstemperatur (HDT/A, 1.8 MPa) | 90 - 101 | °C | ISO 75-2 |
| Vicat-Erweichungstemperatur (VST/A120) | 110 | °C | ISO 306 |
| Glastemperatur | ca. 108 | °C | - |
| Längenausdehnungskoeffizient | 70 | 10⁻⁶/K | ISO 11359 |
| Wärmeleitfähigkeit | 0,17 | W/(K·m) | ISO 22007 |
Chemische Beständigkeit
SAN zeichnet sich durch eine gute chemische Beständigkeit gegenüber einer Vielzahl von Substanzen aus.[8]
Tabelle 3: Chemische Beständigkeit von SAN
| Beständig gegen | Nicht beständig gegen |
| Schwach saure und alkalische Lösungen | Konzentrierte Mineralsäuren |
| Diverse Lösungsmittel | Aromatische Kohlenwasserstoffe |
| Aliphatische Kohlenwasserstoffe | Chlorierte Kohlenwasserstoffe |
| Viele Fette und Öle | Ketone |
| Bleichmittel | Ester |
| Gängige Reinigungsmittel | Ether |
Experimentelle Protokolle
Die Charakterisierung der Eigenschaften von SAN erfolgt nach standardisierten Prüfverfahren. Nachfolgend werden die grundlegenden Schritte für einige der wichtigsten Tests beschrieben.
Abbildung 3: Allgemeiner Arbeitsablauf für die Kunststoffprüfung.
Zugversuch nach ISO 527-1/-2
Dieses Verfahren dient der Bestimmung der Zugeigenschaften von Kunststoffen.[11][12]
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Probekörper: Standardisierte Probekörper (z.B. Typ 1A) werden verwendet.
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Prüfmaschine: Eine Universalprüfmaschine mit Kraft- und Dehnungsmessung wird eingesetzt.[13]
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Durchführung: Der Probekörper wird mit einer konstanten Geschwindigkeit bis zum Bruch gedehnt.[12]
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Kennwerte: Aus der aufgezeichneten Spannungs-Dehnungs-Kurve werden Zugfestigkeit, Streckspannung, Bruchdehnung und der Zug-E-Modul ermittelt.[11][12]
Bestimmung der Wärmeformbeständigkeitstemperatur (HDT) nach ISO 75-2
Die HDT gibt die Temperatur an, bei der ein Probekörper unter einer bestimmten Last eine definierte Durchbiegung erreicht.[14][15]
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Probekörper: Ein standardisierter Prüfkörper wird in eine Dreipunkt-Biegevorrichtung eingelegt.[16]
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Belastung: Eine konstante Biegespannung (z.B. 1,80 MPa für Verfahren A) wird aufgebracht.[16]
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Aufheizung: Der Probekörper wird in einem Wärmeträger (z.B. Silikonöl) mit einer konstanten Rate (z.B. 120 K/h) erhitzt.[14]
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Messung: Die Temperatur, bei der eine definierte Durchbiegung erreicht wird, ist die HDT.[14]
Bestimmung der Vicat-Erweichungstemperatur (VST) nach ISO 306
Die VST ist die Temperatur, bei der eine Nadel mit kreisförmigem Querschnitt unter einer definierten Last 1 mm tief in den Probekörper eindringt.[4][17][18]
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Probekörper: Ein flacher Probekörper mit einer Dicke zwischen 3 mm und 6,5 mm wird verwendet.[18]
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Prüfgerät: Ein Gerät mit einer belasteten Nadel und einer Heizvorrichtung wird genutzt.[18]
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Durchführung: Die Nadel wird mit einer definierten Kraft (z.B. 10 N für Verfahren A) auf den Probekörper aufgesetzt, der dann mit einer konstanten Rate (z.B. 50 K/h oder 120 K/h) erhitzt wird.[18][19]
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Messung: Die Temperatur bei 1 mm Eindringtiefe ist die VST.[18]
Dichtebestimmung nach ISO 1183-1
Diese Norm beschreibt verschiedene Verfahren zur Dichtebestimmung von nicht verschäumten Kunststoffen.[3][8]
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Verfahren A (Tauchverfahren): Die Dichte wird durch Wägen der Probe in Luft und anschließend in einer Immersionsflüssigkeit (z.B. Wasser) nach dem archimedischen Prinzip bestimmt.[9][20]
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Proben: Blasenfreie feste Kunststoffproben werden verwendet.[6]
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Berechnung: Die Dichte wird aus den gemessenen Massen und der bekannten Dichte der Immersionsflüssigkeit berechnet.[20]
Verarbeitung und Anwendungen
SAN wird überwiegend im Spritzgussverfahren verarbeitet, seltener durch Extrusion.[1] Aufgrund seiner vorteilhaften Eigenschaften findet es in zahlreichen Bereichen Anwendung:
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Haushaltswaren: Küchenutensilien wie Salatschüsseln und -besteck.[1]
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Automobilindustrie: Optikkörper für Sensoren und Reflektoren.[1]
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Elektronik: Gehäuse und Abdeckungen.[11]
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Bauwesen: Verglasungen für Industrietore.[1]
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Optische Anwendungen: Lichtleiter.[1]
Zudem dient SAN als Rohstoff für die Compoundierung von Acrylnitril-Butadien-Styrol (ABS).[1]
Fazit
Styrol-Acrylnitril ist ein vielseitiger thermoplastischer Kunststoff, der eine attraktive Kombination aus Transparenz, mechanischer Festigkeit und chemischer Beständigkeit bietet. Seine Eigenschaften sind denen von Polystyrol überlegen, insbesondere in Bezug auf Festigkeit, Kratzfestigkeit und Temperaturbeständigkeit.[6][7] Die Kenntnis seiner detaillierten physikalischen und chemischen Eigenschaften sowie der standardisierten Prüfverfahren ist für die Materialauswahl und Produktentwicklung in forschungs- und wissenschaftsintensiven Branchen von entscheidender Bedeutung.
References
- 1. Styrol-Acrylnitril-Copolymer – Wikipedia [de.wikipedia.org]
- 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
- 3. DIN EN ISO 1183-1 - 2019-09 - DIN Media [dinmedia.de]
- 4. zwickroell.com [zwickroell.com]
- 5. Polymerisation [u-helmich.de]
- 6. mehrabsanat.ir [mehrabsanat.ir]
- 7. DIN EN ISO 75-2 - 2013-08 - DIN Media [dinmedia.de]
- 8. eurolab.net [eurolab.net]
- 9. Dichte – Lexikon der Kunststoffprüfung [wiki.polymerservice-merseburg.de]
- 10. CAMPUSplastics | datasheet [campusplastics.com]
- 11. zwickroell.com [zwickroell.com]
- 12. Wissen - Mechanik - Zugversuch nach ISO 527 - Temeco [temeco.ch]
- 13. ISO 527 Norm: Zugversuch Kunststoff Schritt-für-Schritt Leitfaden - Barrus [barrus-testing.com]
- 14. Wärmeformbeständigkeit – Wikipedia [de.wikipedia.org]
- 15. zwickroell.com [zwickroell.com]
- 16. Wärmeformbeständigkeitstemperatur – Lexikon der Kunststoffprüfung [wiki.polymerservice-merseburg.de]
- 17. zwickroell.com [zwickroell.com]
- 18. Vicat-Erweichungstemperatur – Lexikon der Kunststoffprüfung [wiki.polymerservice-merseburg.de]
- 19. kern.de [kern.de]
- 20. Dichte von Feststoffen nach DIN EN ISO 1183-1 - GWP Kunststofflabor [gwp-kunststofflabor.de]
